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This guide provides a comprehensive technical overview of 1-Bromo-6-methoxyhexane, a
bifunctional organic compound of interest to researchers in organic synthesis and materials
science. We will delve into its core physicochemical properties, with a primary focus on its
molecular weight, and explore its practical applications through a detailed experimental
protocol.

Core Molecular Profile

1-Bromo-6-methoxyhexane (CAS No. 50592-87-5) is a linear hexane derivative featuring a
terminal bromine atom and a terminal methoxy group.[1][2] This unique structure makes it a
valuable building block, allowing for sequential or differential functionalization at either end of
the six-carbon chain. The bromine atom serves as a good leaving group for nucleophilic
substitution and is reactive in forming organometallic reagents, while the methoxy ether group
is generally stable under neutral and basic conditions.

Molecular Formula and Weight

The fundamental identity of any chemical compound begins with its molecular formula and
corresponding weight. These values are critical for stoichiometric calculations in reaction
planning and for analytical characterization.

e Molecular Formula: C7H1sBrO[1][3]
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e Molecular Weight (MW): 195.10 g/mol [1][2][3]
o Exact Mass: 194.03063 Da[3]

The molecular weight is calculated by summing the atomic weights of all constituent atoms (7
carbons, 15 hydrogens, 1 bromine, and 1 oxygen). The exact mass, determined by high-
resolution mass spectrometry, is based on the mass of the most abundant isotopes of each
element and is crucial for precise analytical identification.

Physicochemical and Safety Data

A thorough understanding of a compound's physical properties and safety hazards is
paramount for its effective and safe use in a laboratory setting.

Key Properties

The properties of 1-Bromo-6-methoxyhexane are summarized in the table below. These
values dictate the conditions required for its storage, handling, and use in chemical reactions,
as well as the methods for its purification.

Property Value Source
CAS Number 50592-87-5 PubChem|[3], Chemdad[1]
Molecular Formula C7H1sBrO PubChem][3]
Molecular Weight 195.10 g/mol PubChem|[3], BLD Pharm[2]
Boiling Point 112 °C (at 33 Torr) Chemdad[1]
Density ~1.192 - 1.228 g/lcm3 Chemdad[1], chem960[4]
Refractive Index 1.458 (at 20 °C) Chemdad[1]
Storage Room temperature, sealed in a BLD Pharm[?]

dry place

- Slightly soluble in water (2.3
Solubility L at 25 °C) chem960[4]
gL a °
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Safety and Handling

According to GHS classifications, 1-Bromo-6-methoxyhexane is considered a warning-level
hazard.[3] It is known to cause skin and serious eye irritation and may cause respiratory
irritation.[3]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling.[3]

o Storage: Keep the container tightly sealed in a dry and well-ventilated place.[2]

Application in Organic Synthesis: A Practical
Workflow

The dual functionality of 1-Bromo-6-methoxyhexane makes it an excellent substrate for
synthesizing more complex molecules, such as asymmetrical ethers or long-chain
functionalized compounds. The bromo- functionality is particularly useful as an alkylating agent.
A common application for such a molecule is in a Williamson ether synthesis to create a
diether.

Experimental Protocol: Synthesis of 1,6-
Dimethoxyhexane

This protocol details the synthesis of 1,6-dimethoxyhexane from 1-Bromo-6-methoxyhexane,
demonstrating a classic nucleophilic substitution reaction (Williamson ether synthesis). The
causality behind each step is explained to provide field-proven insight.

Reaction Scheme: CHsO(CH2)eéBr + NaOCHs — CHsO(CH2)sOCHs + NaBr
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Step-by-Step Methodology:
» Reagent Preparation (Anhydrous Conditions):

o To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere (e.g., nitrogen or argon), add 50 mL of anhydrous
methanol.

o Rationale: Anhydrous conditions are critical because sodium metal reacts violently with
water. The inert atmosphere prevents the reactive sodium methoxide intermediate from
being quenched by atmospheric moisture.

o Alkoxide Formation:

o Carefully add sodium metal (Na, 0.58 g, 25 mmol, 1.2 eq) in small portions to the stirring
methanol at 0 °C (ice bath).

o Rationale: This is a highly exothermic reaction that generates sodium methoxide
(NaOCHs), the nucleophile, and hydrogen gas. Adding the sodium in portions and cooling
the reaction prevents it from becoming uncontrollably vigorous. Allow the reaction to stir
until all the sodium has dissolved.

e Nucleophilic Substitution:

o Once the sodium methoxide solution has formed and cooled to room temperature, add 1-
Bromo-6-methoxyhexane (4.0 g, 20.5 mmol, 1.0 eq) dropwise via a syringe.

o Rationale: The methoxide anion attacks the carbon atom bonded to the bromine,
displacing the bromide ion in an Sn2 reaction. Adding the substrate dropwise helps to
control the reaction rate.

o Reaction Completion:

o Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC).
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o Rationale: Heating provides the necessary activation energy to drive the reaction to
completion in a reasonable timeframe. TLC allows for the visualization of the consumption
of the starting material.

e Workup and Extraction:

o After cooling to room temperature, carefully guench the reaction by slowly adding 20 mL of
deionized water.

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

o Wash the combined organic layers with brine (1 x 20 mL), dry over anhydrous sodium
sulfate (Naz2S0a), filter, and concentrate under reduced pressure using a rotary evaporator.

o Rationale: The workup removes inorganic salts (NaBr) and excess methanol. Diethyl ether
is a suitable solvent for extracting the nonpolar organic product. Brine wash helps to
remove residual water from the organic phase, and sodium sulfate is a drying agent.

o Purification:

o Purify the resulting crude oil via fractional distillation or flash column chromatography on
silica gel to yield the pure 1,6-dimethoxyhexane.

o Rationale: Purification is necessary to remove any unreacted starting material and side
products, ensuring the final product's high purity for subsequent applications or analysis.

Workflow Visualization

The following diagram illustrates the logical flow of the synthesis protocol described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Bromo-6-
methoxyhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2477245#1-bromo-6-methoxyhexane-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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